Cas no 392248-39-4 (3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile)

• Product Name: 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile
• CAS No: 392248-39-4
• MF: C₂₃H₁₇N₃O
• MW: 351.400584936142
• CID: 5928918
• PubChem ID: 135432522
• Update Time: 2025-05-19

3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile
• Benzenepropanenitrile, α-(1,3-dihydro-2H-benzimidazol-2-ylidene)-β-oxo-4-(phenylmethyl)-
• 392248-39-4
• (Z)-2-(1H-benzimidazol-2-yl)-3-(4-benzylphenyl)-3-hydroxyprop-2-enenitrile
• F0336-0104
• Oprea1_810655
• 2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-(4-benzylphenyl)-3-oxopropanenitrile
• AKOS024575844

• Inchi： 1S/C23H17N3O/c24-15-19(23-25-20-8-4-5-9-21(20)26-23)22(27)18-12-10-17(11-13-18)14-16-6-2-1-3-7-16/h1-13,25-26H,14H2
• InChI Key： NATREDUSSYXZIF-UHFFFAOYSA-N
• SMILES： C1(C(=O)/C(=C2\NC3=CC=CC=C3N\2)/C#N)=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 351.137162174g/mol
• Monoisotopic Mass: 351.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 500.0±50.0 °C(Predicted)
• pka: -0.03±0.20(Predicted)

Additional information on 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile

Introduction to 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile (CAS No. 392248-39-4)

The compound 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile, identified by its CAS number 392248-39-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of fused rings and functional groups such as benzyl, benzodiazole, and nitrile makes it a versatile scaffold for drug discovery and medicinal chemistry research.

Recent studies have highlighted the importance of benzodiazol derivatives in the development of novel therapeutic agents. The benzodiazole core is particularly well-known for its role in anxiolytic, sedative, and muscle relaxant properties, making it a valuable component in the design of compounds targeting central nervous system disorders. The structural motif of 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile incorporates this pharmacophore, suggesting potential applications in managing conditions such as anxiety and epilepsy.

The 4-benzylphenyl substituent at the third position of the molecule introduces additional aromaticity and may contribute to the compound's binding affinity to biological targets. This group is often employed in medicinal chemistry to enhance solubility and metabolic stability, which are critical factors in drug development. Furthermore, the nitrile group at the terminal position can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further influencing the compound's pharmacokinetic profile.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile make it an attractive candidate for virtual screening against various biological targets. Preliminary simulations suggest that this compound may interact with enzymes and receptors involved in inflammation and neurodegeneration, opening up avenues for further investigation.

Experimental validation of these hypotheses is crucial for advancing this compound into clinical development. In vitro assays have been designed to evaluate its binding affinity to relevant targets and its ability to modulate downstream signaling pathways. Additionally, pharmacokinetic studies are being conducted to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These efforts are essential for determining whether this molecule has the potential to progress into more rigorous preclinical testing.

The synthesis of 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile presents unique challenges due to its complex structure. Multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations are typically employed. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, reducing costs and improving yields. These improvements are vital for supporting both academic research and industrial drug development initiatives.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit a wide range of biological activities due to their ability to mimic natural products and interact with diverse biological targets. The benzodiazole scaffold is no exception, with its applications extending beyond anxiolytics to include potential treatments for pain management and neuroprotection. The incorporation of additional functional groups into this framework can further expand its therapeutic potential.

Future research directions may explore derivatization strategies to optimize the pharmacological properties of 3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile. By modifying substituents or altering the core structure, scientists can fine-tune its activity profiles and reduce any undesirable side effects. Such modifications are guided by both experimental data and computational predictions.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how new compounds are identified and optimized. Machine learning algorithms can analyze vast datasets to identify patterns that human researchers might overlook. This approach has already led to the discovery of novel therapeutic agents with improved efficacy and safety profiles. As AI continues to evolve, its role in accelerating pharmaceutical innovation is expected to grow even further.

In conclusion,3-(4-benzylphenyl)-2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxopropanenitrile (CAS No. 392248-39) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments targeting central nervous system disorders and other conditions. Continued investigation into its synthesis, pharmacology, and clinical potential will be essential for realizing its full therapeutic value.